Cas no 100-71-0 (2-Ethylpyridine)

• Product name: 2-Ethylpyridine
• CAS No: 100-71-0
• MF: C₇H₉N
• MW: 107.153061628342
• MDL: MFCD00006361
• CID: 35107
• PubChem ID: 7523

2-Ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethylpyridine
• EINECS 202-881-9
• Ethylpyridine
• Pyridine,2-ethyl
• NSC 964
• a-Ethylpyridine
• 2-ethyl-pyridin
• 2-ethvlpvridine
• Pyridine, 2-ethyl-
• ALPHA-ETHYLPYRIDINE
• 2-ETHYLPYRIDINE FOR SYNTHESIS
• 2-Ethylpyridine,~99%
• 2-ETHYLPYRIDINE 98+%
• 2-Ethylpyridine, 98+% 500GR
• 2-Ethylpyridine,98%
• Dimetindene Maleate Imp. A (EP): 2-Ethylpyridine

• MDL： MFCD00006361
• Inchi： 1S/C7H9N/c1-2-7-5-3-4-6-8-7/h3-6H,2H2,1H3
• InChI Key： NRGGMCIBEHEAIL-UHFFFAOYSA-N
• SMILES： CCC1=CC=CC=N1
• BRN： 106480

Computed Properties

• Exact Mass: 107.07300
• Monoisotopic Mass: 107.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: 2

Experimental Properties

• Color/Form: Colorless liquid.
• Density: 0.937 g/mL at 25 °C(lit.)
• Melting Point: -63°C
• Boiling Point: 149 °C(lit.)
• Flash Point: Fahrenheit: 102.2 ° f
  Celsius: 39 ° c
  
• Refractive Index: n20/D 1.496(lit.)
• Solubility: 42g/l
• Water Partition Coefficient: ca 45 g/L (20 ºC)
• PSA: 12.89000
• LogP: 1.64400
• pka: 5.89(at 25℃)
• Vapor Pressure: 4.9±0.3 mmHg at 25°C
• Solubility: Not determined

2-Ethylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：3
• HazardClass：3
• TSCA：Yes
• Storage Condition：Flammables area
• Packing Group：III
• Hazard Level：3
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38

2-Ethylpyridine Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives